3-Anilino-1-ethylpyrazin-2-one

• IUPAC Name: 3-anilino-1-ethylpyrazin-2-one
• InChI: InChI=1S/C12H13N3O/c1-2-15-9-8-13-11(12(15)16)14-10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,13,14)
• InChI Key: TWTPIFQFXJDCLT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN=C(C1=O)NC2=CC=CC=C2
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

3-Anilino-1-ethylpyrazin-2-one is a heterocyclic compound featuring a pyrazin-2-one core substituted with an anilino group at position 3 and an ethyl group at position 1. The pyrazinone scaffold is known for its versatility in medicinal chemistry and materials science due to its hydrogen-bonding capacity and aromaticity.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name	Core Structure	Substituents/Functional Groups	Key Features	Potential Applications
3-Anilino-1-ethylpyrazin-2-one	Pyrazin-2-one	- 3-Anilino - 1-Ethyl	- Planar aromatic core - Moderate polarity	Intermediate for drug discovery
3-(3-Chloroanilino)-1-(3,5-dimethyl-1H-pyrazol-1-yl)propan-1-one	Pyrazole + Propanone	- 3-Chloroanilino - 3,5-Dimethylpyrazole - Ketone	- Increased lipophilicity (Cl) - Rigid pyrazole ring	Pharmaceutical intermediates
(2Z)-3-(4-Fluoroanilino)-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)but-2-en-1-one	Pyrazole + Butenone	- 4-Fluoroanilino - Hydroxy, Phenyl - α,β-Unsaturated ketone	- Enhanced H-bonding (OH) - Conjugated enone system	Crystallography, bioactive studies
1-((3R,4R)-3-(6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazin-1-yl)-4-methylpiperidin-1-yl)-2-(pyrazin-2-yl)ethanone	Polyheterocyclic	- Imidazo-pyrrolo-pyrazine - Piperidine - Pyrazine-ethanone	- High complexity - Multiple binding motifs	Targeted therapeutics (e.g., kinase inhibitors)

Key Observations

The fluoro substituent in the butenone derivative () offers moderate electronegativity, which may improve metabolic stability in drug design .

Functional Group Contributions: The ethyl group in 3-Anilino-1-ethylpyrazin-2-one likely improves solubility in non-polar solvents compared to bulkier substituents (e.g., phenyl in ).

Biological and Material Applications: Pyrazole-propanone hybrids () are frequently used as intermediates in synthesizing anti-inflammatory or antimicrobial agents . Complex polyheterocycles () are prioritized in high-affinity drug discovery due to their ability to target proteins with deep binding pockets .